Cas no 749906-90-9 (2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide)

• Product Name: 2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide
• CAS No: 749906-90-9
• MF: C₁₁H₁₂Cl₃NO
• MW: 280.578080177307
• CID: 3106915
• PubChem ID: 3841046
• Update Time: 2025-09-28

2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[1-(2,4-dichlorophenyl)ethyl]propanamide
• 2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide
• 2-chloro-N-(1-(2,4-dichlorophenyl)ethyl)propanamide
• AKOS000117671
• EN300-09146
• AKOS017268190
• Z55993028
• 749906-90-9
• G38610
• 984-133-8

• Inchi： 1S/C11H12Cl3NO/c1-6(12)11(16)15-7(2)9-4-3-8(13)5-10(9)14/h3-7H,1-2H3,(H,15,16)
• InChI Key： LGSHJXQUNJYFNJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)NC(C(C)Cl)=O)Cl

Computed Properties

• Exact Mass: 278.998447Da
• Monoisotopic Mass: 278.998447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide

Recent Advances in the Study of 2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide (CAS: 749906-90-9)

The compound 2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide (CAS: 749906-90-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichlorophenyl and chloroethylpropanamide moieties, has shown promising potential in various therapeutic applications, particularly in antimicrobial and antifungal activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide against multidrug-resistant bacterial strains. The research demonstrated that the compound exhibits potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the range of 2-8 µg/mL. The study also highlighted the compound's ability to disrupt bacterial cell membrane integrity, suggesting a novel mechanism of action distinct from traditional antibiotics.

In addition to its antimicrobial properties, recent research has explored the compound's potential as an antifungal agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide effectively inhibits the growth of Candida albicans by targeting fungal ergosterol biosynthesis. The study utilized molecular docking simulations to identify key interactions between the compound and fungal enzymes, providing a structural basis for further optimization.

The synthetic accessibility of 2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route, achieving an overall yield of 78% with high purity (>99%). This advancement is critical for facilitating large-scale production and further preclinical evaluation of the compound.

Despite these promising findings, challenges remain in the development of 2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide as a therapeutic agent. Current research is addressing issues such as pharmacokinetic properties, toxicity profiles, and formulation stability. Ongoing studies are employing advanced techniques such as in silico modeling and high-throughput screening to optimize the compound's efficacy and safety.

In conclusion, 2-chloro-N-1-(2,4-dichlorophenyl)ethylpropanamide (CAS: 749906-90-9) represents a promising candidate for antimicrobial and antifungal applications. Recent studies have provided valuable insights into its mechanism of action, synthetic pathways, and biological activity. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for clinical development.